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Compound of Interest

Compound Name: Nickel(II) perchlorate hexahydrate

Cat. No.: B7949596 Get Quote

Technical Support Center: Nickel(II) Perchlorate
Hexahydrate
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of Nickel(II) perchlorate
hexahydrate. Below, you will find troubleshooting guides and frequently asked questions to

address potential issues during your experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise when working with Nickel(II) perchlorate
hexahydrate, focusing on its properties as a hygroscopic and oxidizing substance.
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Problem Possible Cause Recommended Solution

The solid has become damp or

formed clumps.

Nickel(II) perchlorate

hexahydrate is hygroscopic

and readily absorbs moisture

from the atmosphere.

Store the compound in a tightly

sealed container, preferably in

a desiccator with a suitable

drying agent. When weighing

and handling, minimize

exposure to ambient air. For

precise experiments, consider

handling in a glove box or a

controlled humidity

environment.

Unexpected color change of

the compound (e.g., from

green to a different shade).

The color of nickel(II)

perchlorate hydrates can vary

with the degree of hydration.[1]

A color change may indicate a

change in the hydration state

due to moisture absorption or

loss.

Ensure the storage conditions

are stable and dry. If the exact

hydration state is critical for

your experiment, you may

need to standardize it by

careful drying under vacuum at

a temperature below its

decomposition point, though

this should be done with

extreme caution due to its

instability.

A reaction is unexpectedly

vigorous or shows signs of

combustion.

Nickel(II) perchlorate is a

strong oxidizing agent.[2] It

can react violently with

combustible materials, organic

compounds, or strong reducing

agents, especially upon

heating.

Always review the compatibility

of all reagents before mixing.

Avoid contact with clothing,

paper, wood, and organic

solvents.[3] Ensure reactions

are conducted in appropriate

glassware and behind a safety

shield.

Crystalline residue is observed

around the container lid or

threads.

This can be due to "creeping"

of the salt solution, where a

small amount of absorbed

moisture dissolves the salt,

and the resulting solution

This residue is still a potent

oxidizer and should be

handled with care. Clean the

container exterior and threads

with a damp cloth (using
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moves up the container walls

and evaporates, leaving a

crystalline deposit.

minimal water) and then dry

thoroughly before sealing.

Always wear appropriate

personal protective equipment

(PPE) during this process.

Difficulty in achieving a

completely anhydrous solution.

The hygroscopic nature of the

salt makes it challenging to

maintain anhydrous conditions.

Dry the solvent using

appropriate methods before

adding the nickel salt. Handle

the salt in an inert atmosphere

(e.g., a glove box) to prevent

moisture uptake during

addition. Pre-filled reaction

vials under an inert

atmosphere can also be a

solution for handling

hygroscopic salts.[4]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Nickel(II) perchlorate hexahydrate?

A1: Nickel(II) perchlorate hexahydrate is a hazardous substance with multiple risks. It is a

powerful oxidizer that may intensify fire and can cause fires or explosions when in contact with

combustible materials.[3][5] It is also corrosive, causing severe skin burns and eye damage.[5]

[6] As a nickel compound, it is classified as a carcinogen, may cause genetic defects, and can

damage fertility or an unborn child.[3][5][7] It is also a skin and respiratory sensitizer.[5][7]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling Nickel(II) perchlorate hexahydrate, it is crucial to wear appropriate PPE.

This includes:

Eye Protection: Chemical safety goggles or a face shield.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[5][7]
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Respiratory Protection: In case of inadequate ventilation or when dust is generated, wear a

NIOSH-approved respirator.[5][7]

Q3: How should I properly store Nickel(II) perchlorate hexahydrate?

A3: Proper storage is critical to maintain the stability and safety of this compound. It should be

stored in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] It must be

stored away from combustible materials, strong reducing agents, and incompatible substances.

[5][8] Storing it in a desiccator can help to mitigate its hygroscopic nature.

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing

appropriate PPE, carefully sweep up the solid material, avoiding dust formation.[3][5] Place the

spilled material into a suitable, labeled container for disposal. Do not allow the substance to

enter drains or waterways.[3][5]

Q5: What are the first-aid measures in case of exposure?

A5: Immediate medical attention is required for any exposure.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids.[5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing.[5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.[5][7]

Quantitative Data Summary
The following table summarizes key quantitative data for Nickel(II) perchlorate hexahydrate.
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Property Value Source

Molecular Formula Ni(ClO₄)₂·6H₂O [6]

Molecular Weight 365.69 g/mol [6]

Appearance Green crystalline solid [6]

Melting Point 140 °C [1][6]

Solubility in Water 259 g/100 mL [1]

NIOSH REL (as Ni) 0.015 mg/m³ TWA [5]

OSHA PEL (as Ni, insoluble

compounds)
1 mg/m³ TWA [5]

ACGIH TLV (as Ni, soluble

compounds)

0.1 mg/m³ TWA (Inhalable

particulate mass)
[9]

Experimental Workflow and Safety Logic
The following diagram outlines the logical workflow for the safe handling and storage of

Nickel(II) perchlorate hexahydrate.
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Preparation & Handling

Storage

Emergency Procedures

Obtain Nickel(II) Perchlorate Hexahydrate

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh Quickly to Minimize
Air Exposure (Hygroscopic)

Spill Occurs

Potential
Incident

Conduct Experiment Personal Exposure

Potential
Incident

Store in Tightly Sealed Container

After Use

Cool, Dry, Well-Ventilated Area
(e.g., Desiccator)

Segregate from Combustibles
& Reducing Agents

Evacuate, Ventilate, Clean Up
with Appropriate PPE

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Nickel(II) perchlorate hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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